Phenethyl-(2,2,2-trifluoroethyl)-amine
Overview
Description
Phenethyl-(2,2,2-trifluoroethyl)-amine is a useful research compound. Its molecular formula is C10H12F3N and its molecular weight is 203.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorinated Polyimides Synthesis
One area of application involves the synthesis of novel fluorinated polyimides, utilizing derivatives of Phenethyl-(2,2,2-trifluoroethyl)-amine for enhanced material properties. Chung, Tzu, and Hsiao (2006) synthesized a novel trifluoromethyl-substituted bis(ether amine) monomer leading to polyimides with high solubility, low dielectric constants, and excellent thermal stability, suitable for electronic applications (Chung, Tuan-Wen Tzu, & Hsiao, 2006).
Trifluoromethylation and Cyclization
Pandey and Anbarasan (2014) reported a one-pot cascade trifluoromethylation/cyclization of imides to synthesize α-trifluoromethylated amine derivatives, demonstrating the compound's utility in organic synthesis (Pandey & Anbarasan, 2014).
SAR/QSAR of Phenethyl-amines
Niu et al. (2007) applied support vector machine (SVM) techniques to investigate the structure-activity relationship (SAR) and quantitative structure-activity relationship (QSAR) of phenethyl-amines, indicating its significance in drug discovery (Niu, Lu, Yang, Cai, & Li, 2007).
Synthesis of Trifluoromethylated Amines
Xu and Dolbier (2000) demonstrated the synthesis of trifluoromethylated amines using a similar compound, showcasing its potential in creating synthetically useful electrophilic reactions for the production of various organic compounds (Xu & Dolbier, 2000).
Direct Amidation of Carboxylic Acids and Amines
Lanigan, Starkov, and Sheppard (2013) explored the direct amidation of carboxylic acids with amines, highlighting the role of related fluorine compounds in facilitating efficient and clean synthetic pathways in organic chemistry (Lanigan, Starkov, & Sheppard, 2013).
Safety and Hazards
Properties
IUPAC Name |
2,2,2-trifluoro-N-(2-phenylethyl)ethanamine | |
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InChI |
InChI=1S/C10H12F3N/c11-10(12,13)8-14-7-6-9-4-2-1-3-5-9/h1-5,14H,6-8H2 | |
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InChI Key |
LHOKFYXJNQUUPY-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)CCNCC(F)(F)F | |
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Molecular Formula |
C10H12F3N | |
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DSSTOX Substance ID |
DTXSID70543712 | |
Record name | 2,2,2-Trifluoro-N-(2-phenylethyl)ethan-1-amine | |
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Molecular Weight |
203.20 g/mol | |
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CAS No. |
106241-19-4 | |
Record name | 2,2,2-Trifluoro-N-(2-phenylethyl)ethan-1-amine | |
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